Cas no 112328-41-3 (2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methylphenyl)azo]-)

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methylphenyl)azo]- structure
112328-41-3 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methylphenyl)azo]-
CAS No:112328-41-3
MF:C11H10N4O3
MW:246.222101688385
CID:1200274
PubChem ID:13955409
Update Time:2025-04-20

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methylphenyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methylphenyl)azo]-
    • 5-[(3-methylphenyl)diazenyl]-1,3-diazinane-2,4,6-trione
    • 112328-41-3
    • 5-[(E)-(3-Methylphenyl)diazenyl]pyrimidine-2,4,6(1H,3H,5H)-trione
    • DTXSID60553249
    • Inchi: 1S/C11H10N4O3/c1-6-3-2-4-7(5-6)14-15-8-9(16)12-11(18)13-10(8)17/h2-5,8H,1H3,(H2,12,13,16,17,18)/b15-14+
    • InChI Key: YXIYXWPVQUFCOB-CCEZHUSRSA-N
    • SMILES: O=C1C(C(NC(N1)=O)=O)/N=N/C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 246.07529019g/mol
  • Monoisotopic Mass: 246.07529019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 100Ų

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methylphenyl)azo]- Related Literature

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